Cas no 4450-24-2 (5-Pyrimidinecarbonitrile,2,4-dimethyl-)

5-Pyrimidinecarbonitrile,2,4-dimethyl- is a heterocyclic organic compound featuring a pyrimidine core substituted with methyl groups at the 2 and 4 positions and a cyano group at the 5 position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of active ingredients. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions, while the methyl substitutions contribute to steric and electronic modulation. Its high purity and stability under standard conditions make it a reliable building block for researchers in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential reactivity.
5-Pyrimidinecarbonitrile,2,4-dimethyl- structure
4450-24-2 structure
Product Name:5-Pyrimidinecarbonitrile,2,4-dimethyl-
CAS No:4450-24-2
MF:C7H7N3
MW:133.150580644608
CID:330981
PubChem ID:268595
Update Time:2025-10-23

5-Pyrimidinecarbonitrile,2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile,2,4-dimethyl-
    • 2,4-dimethylpyrimidine-5-carbonitrile
    • 5-Pyrimidinecarbonitrile, 2,4-dimethyl- (7CI,8CI,9CI)
    • 2,4-Dimethyl-pyrimidin-5-carbonitril
    • 2,4-dimethyl-pyrimidine-5-carbonitrile
    • 5-Pyrimidinecarbonitrile,2,4-dimethyl
    • F81649
    • 4450-24-2
    • NSC108896
    • 5-Pyrimidinecarbonitrile,2,4-dimethyl-(7ci,8ci,9ci)
    • SCHEMBL15434635
    • CS-0377267
    • DTXSID80296343
    • NSC-108896
    • 2-Diazo-1-naphthol-5-sulfonylchloride
    • MDL： MFCD18377702
    • Inchi： 1S/C7H7N3/c1-5-7(3-8)4-9-6(2)10-5/h4H,1-2H3
    • InChI Key： MSGZHTWPQMGROE-UHFFFAOYSA-N
    • SMILES： N1C(C)=NC=C(C#N)C=1C

Computed Properties

  • Exact Mass: 133.06400
  • Monoisotopic Mass: 133.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 244.5°Cat760mmHg
  • Flash Point: 95.6°C
  • Refractive Index: 1.525
  • PSA: 49.57000
  • LogP: 0.96508

5-Pyrimidinecarbonitrile,2,4-dimethyl- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Pyrimidinecarbonitrile,2,4-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1447937-100mg
2,4-Dimethylpyrimidine-5-carbonitrile
 4450-24-2 98%
100mg
 ￥1711.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1447937-1g
2,4-Dimethylpyrimidine-5-carbonitrile
 4450-24-2 98%
1g
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